Cas no 883727-42-2 (2-chloro-n-phenyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline)

2-chloro-n-phenyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline structure
883727-42-2 structure
Product Name:2-chloro-n-phenyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline
CAS No:883727-42-2
MF:C18H21BClNO2
MW:329.628844022751
CID:1922360
PubChem ID:11522760
Update Time:2025-04-21

2-chloro-n-phenyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline Chemical and Physical Properties

Names and Identifiers

    • 2-chloro-n-phenyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline
    • 883727-42-2
    • DTXCID80418846
    • DTXSID20468027
    • 2-CHLORO-N-PHENYL-4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL) ANILINE
    • Inchi: 1S/C18H21BClNO2/c1-17(2)18(3,4)23-19(22-17)13-10-11-16(15(20)12-13)21-14-8-6-5-7-9-14/h5-12,21H,1-4H3
    • InChI Key: XHQBZGCBUTWAGK-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=CC(B2OC(C)(C)C(C)(C)O2)=C1)NC1C=CC=CC=1

Computed Properties

  • Exact Mass: 329.1353868Da
  • Monoisotopic Mass: 329.1353868Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 396
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 30.5Ų
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